Cas no 1421458-20-9 (methyl 2-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate)

• Product Name: methyl 2-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate
• CAS No: 1421458-20-9
• MF: C₂₂H₂₅NO₄S
• MW: 399.503205060959
• CID: 5364908
• Update Time: 2025-05-26

methyl 2-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[4-[[(4-methoxyphenyl)thio]methyl]-1-piperidinyl]carbonyl]benzoate
• methyl 2-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate

• Inchi： 1S/C22H25NO4S/c1-26-17-7-9-18(10-8-17)28-15-16-11-13-23(14-12-16)21(24)19-5-3-4-6-20(19)22(25)27-2/h3-10,16H,11-15H2,1-2H3
• InChI Key： SPOFVINIPLPTFK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1C(N1CCC(CSC2=CC=C(OC)C=C2)CC1)=O

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 582.3±35.0 °C(Predicted)
• pka: -2.00±0.40(Predicted)

Additional information on methyl 2-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate

Methyl 2-(4-{[(4-Methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate (CAS No. 1421458-20-9): An Overview

Methyl 2-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate (CAS No. 1421458-20-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is characterized by its unique structural features, which include a piperidine ring, a benzene ring, and a methoxyphenyl sulfanyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The molecular structure of methyl 2-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate is composed of a benzoate ester linked to a piperidine ring through a carbonyl group. The piperidine ring is further functionalized with a methoxyphenyl sulfanyl group, which is attached via a methyl bridge. This intricate arrangement of functional groups imparts the compound with specific chemical properties and reactivity profiles, making it an interesting subject for both synthetic and biological studies.

Recent research findings have highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that methyl 2-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate exhibits significant anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies in animal models have confirmed these findings, indicating that the compound may be effective in treating inflammatory diseases such as arthritis and colitis.

Another area of interest is the neuroprotective properties of this compound. Research has indicated that methyl 2-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate can protect neurons from oxidative stress and apoptosis. This neuroprotective effect is attributed to its ability to modulate key signaling pathways involved in cell survival and death. These findings suggest that the compound could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of methyl 2-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate have also been studied extensively. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting that it may be safe for human use.

In terms of synthesis, several methods have been reported for the preparation of methyl 2-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate. One common approach involves the coupling of a piperidine derivative with a benzoic acid ester in the presence of a coupling reagent such as EDC or HATU. The methoxyphenyl sulfanyl group can be introduced through subsequent sulfuration reactions. These synthetic routes are well-documented in the literature and provide researchers with flexible options for large-scale production.

The commercial availability of methyl 2-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate is growing as more companies recognize its potential applications. Several specialized chemical suppliers now offer this compound for research purposes, making it more accessible to scientists working in academia and industry. This increased availability has facilitated further exploration of its biological activities and potential therapeutic uses.

Despite its promising properties, there are still challenges to overcome before methyl 2-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate can be developed into a commercial drug product. One major challenge is optimizing its pharmacological profile to enhance efficacy while minimizing side effects. Additionally, more extensive clinical trials are needed to validate its safety and effectiveness in human subjects.

In conclusion, methyl 2-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carbonyl)benzoate (CAS No. 1421458-20-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique molecular structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities, this compound is poised to play an important role in advancing medical treatments for inflammatory and neurodegenerative diseases.